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Compound of Interest

Compound Name: Caylin-1

Cat. No.: B15583412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Caylin-1 is a potent small molecule inhibitor of MDM2, a key negative regulator of the p53

tumor suppressor. By disrupting the MDM2-p53 interaction, Caylin-1 can stabilize p53, leading

to cell cycle arrest and apoptosis in cancer cells with wild-type p53.[1] Its utility in cancer

research and drug development necessitates standardized protocols for its preparation and

use. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving hydrophobic small

molecules like Caylin-1 for in vitro and in vivo studies. This document provides a detailed

protocol for the preparation of a Caylin-1 stock solution in DMSO, along with relevant data and

diagrams to ensure accurate and reproducible experimental results.

Quantitative Data Summary
For ease of reference, the key quantitative data for Caylin-1 is summarized in the table below.
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Property Value

Molecular Formula C₃₀H₂₈Cl₄N₄O₄

Molecular Weight 650.4 g/mol

CAS Number 1207480-88-3

Example Stock Solution Concentrations in

DMSO
1 mM, 5 mM

Recommended Final DMSO Concentration in

Cell Culture
<0.5%

Data sourced from Santa Cruz Biotechnology and InvivoChem.[1][2]

Experimental Protocols
Materials and Equipment

Caylin-1 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil to protect from light)

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Caylin-1 is a potent bioactive compound. Handle with care and use appropriate PPE.
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DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for Caylin-1 and DMSO for comprehensive safety

information.

Preparation of a 10 mM Caylin-1 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM Caylin-1 stock solution in DMSO.

Adjust volumes and masses accordingly for different desired concentrations or volumes.

Calculation:

To prepare a 10 mM (0.010 mol/L) solution, the required mass of Caylin-1 is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 0.001 L x 650.4 g/mol = 6.504 mg

Weighing:

Tare a sterile, dry microcentrifuge tube on an analytical balance.

Carefully weigh 6.504 mg of Caylin-1 powder directly into the tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Caylin-1
powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution should be obtained. Gentle warming in a water bath (37°C) can

be used to aid dissolution if necessary.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile, light-protected microcentrifuge tubes.[3]

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to six months).[3]

Preparation of Working Solutions
For cell-based assays, the concentrated DMSO stock solution must be diluted to a final working

concentration in the cell culture medium. It is crucial to maintain the final DMSO concentration

at a non-toxic level, typically below 0.5%, as higher concentrations can be cytotoxic to many

cell lines.[3][4]

Example Dilution for a 10 µM Working Solution:

Prepare a 1:100 intermediate dilution of the 10 mM stock solution in sterile DMSO or cell

culture medium. For example, add 1 µL of the 10 mM stock to 99 µL of medium to get a 100

µM solution.

Add 10 µL of the 100 µM intermediate solution to 990 µL of cell culture medium to achieve a

final working concentration of 10 µM. The final DMSO concentration in this example would

be 0.1%.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments to account for any effects of the solvent.[5]

Visualizations
Experimental Workflow for Caylin-1 Stock Solution
Preparation
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Caption: Workflow for preparing a Caylin-1 stock solution.

Caylin-1 Mechanism of Action: p53 Signaling Pathway
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Caption: Caylin-1 inhibits MDM2, stabilizing p53.

Applications in Research
Caylin-1 serves as a critical tool for investigating the p53 signaling pathway and its role in

cancer biology. As an MDM2 inhibitor, its primary application is in the study of cancers that

retain wild-type p53.[1] Specific research applications include:

Induction of Apoptosis: Studying the mechanisms of p53-mediated apoptosis in various

cancer cell lines.

Cell Cycle Analysis: Investigating the role of p53 in cell cycle checkpoints.

Drug Discovery: Serving as a reference compound in the development of new MDM2-p53

interaction inhibitors.
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In Vivo Cancer Models: Evaluating the anti-tumor efficacy of p53 activation in preclinical

animal models.

The proper preparation of Caylin-1 stock solutions is the foundational step for obtaining

reliable and reproducible data in these and other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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